Cas no 2138365-59-8 (5-(3-methoxycyclobutyl)-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-(3-methoxycyclobutyl)-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 2138365-59-8
• MF: C₈H₁₀N₂O₄
• MW: 198.176002025604
• CID: 5965193
• PubChem ID: 165475086
• Update Time: 2025-11-04

5-(3-methoxycyclobutyl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-methoxycyclobutyl)-1,2,4-oxadiazole-3-carboxylic acid
• EN300-1120350
• 2138365-59-8

• Inchi： 1S/C8H10N2O4/c1-13-5-2-4(3-5)7-9-6(8(11)12)10-14-7/h4-5H,2-3H2,1H3,(H,11,12)
• InChI Key： NGRBWNMVWJKEMI-UHFFFAOYSA-N
• SMILES： O(C)C1CC(C2=NC(C(=O)O)=NO2)C1

Computed Properties

• Exact Mass: 198.06405680g/mol
• Monoisotopic Mass: 198.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 85.4Ų

Additional information on 5-(3-methoxycyclobutyl)-1,2,4-oxadiazole-3-carboxylic acid

5-(3-Methoxycyclobutyl)-1,2,4-Oxadiazole-3-Carboxylic Acid: A Comprehensive Overview

The compound 5-(3-methoxycyclobutyl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 2138365-59-8) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of oxadiazoles, which are heterocyclic compounds with a five-membered ring containing two nitrogen atoms and one oxygen atom. The presence of the cyclobutyl group and the methoxy substituent adds unique electronic and steric properties to the molecule, making it a valuable compound for research and development.

Recent studies have highlighted the importance of oxadiazole derivatives in drug discovery due to their diverse biological activities. For instance, 5-(3-methoxycyclobutyl)-1,2,4-oxadiazole-3-carboxylic acid has shown promising results in anti-inflammatory and anti-cancer assays. The carboxylic acid group in the molecule plays a crucial role in its ability to form hydrogen bonds, which is essential for its interaction with biological targets.

The synthesis of this compound involves a multi-step process that includes the formation of the oxadiazole ring and subsequent functionalization with the methoxycyclobutyl group. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for advanced studies in medicinal chemistry.

In terms of applications, 5-(3-methoxycyclobutyl)-1,2,4-oxadiazole-3-carboxylic acid has been explored as a potential lead compound for developing new drugs targeting inflammatory diseases and cancer. Its ability to modulate key enzymes involved in these pathways makes it a valuable candidate for further preclinical studies.

Moreover, the environmental impact of this compound has been assessed in recent studies. Due to its biodegradability and low toxicity profile, it is considered safe for use in controlled environments. This makes it an attractive option for industries seeking eco-friendly chemical solutions.

Looking ahead, ongoing research aims to explore the potential of 5-(3-methoxycyclobutyl)-1,2,4-oxadiazole-3-carboxylic acid in other therapeutic areas such as neurodegenerative diseases and infectious diseases. The compound's versatility and unique chemical properties continue to make it a focal point in scientific investigations.

In conclusion, 5-(3-methoxycyclobutyl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 2138365-59-8) stands out as a significant molecule with wide-ranging applications in chemistry and pharmacology. Its synthesis, biological activities, and environmental profile make it an essential compound for advancing scientific knowledge and developing innovative solutions.